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7-(4-Methoxybenzylidene)-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one 7-(4-Methoxybenzylidene)-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0800023
InChI: InChI=1S/C29H21N3O3S3/c1-35-23-16-14-20(15-17-23)19-25-28(34)31(21-9-4-2-5-10-21)29(37-25)32(22-11-6-3-7-12-22)30-27(38-29)26(33)24-13-8-18-36-24/h2-19H,1H3/b25-19-
SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C3(S2)N(N=C(S3)C(=O)C4=CC=CS4)C5=CC=CC=C5)C6=CC=CC=C6
Molecular Formula: C29H21N3O3S3
Molecular Weight: 555.7 g/mol

7-(4-Methoxybenzylidene)-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one

CAS No.:

Cat. No.: VC0800023

Molecular Formula: C29H21N3O3S3

Molecular Weight: 555.7 g/mol

* For research use only. Not for human or veterinary use.

7-(4-Methoxybenzylidene)-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one -

Specification

Molecular Formula C29H21N3O3S3
Molecular Weight 555.7 g/mol
IUPAC Name (7Z)-7-[(4-methoxyphenyl)methylidene]-4,9-diphenyl-2-(thiophene-2-carbonyl)-1,6-dithia-3,4,9-triazaspiro[4.4]non-2-en-8-one
Standard InChI InChI=1S/C29H21N3O3S3/c1-35-23-16-14-20(15-17-23)19-25-28(34)31(21-9-4-2-5-10-21)29(37-25)32(22-11-6-3-7-12-22)30-27(38-29)26(33)24-13-8-18-36-24/h2-19H,1H3/b25-19-
Standard InChI Key PNURONABQBMYEY-PLRJNAJWSA-N
Isomeric SMILES COC1=CC=C(C=C1)/C=C\2/C(=O)N(C3(S2)N(N=C(S3)C(=O)C4=CC=CS4)C5=CC=CC=C5)C6=CC=CC=C6
SMILES COC1=CC=C(C=C1)C=C2C(=O)N(C3(S2)N(N=C(S3)C(=O)C4=CC=CS4)C5=CC=CC=C5)C6=CC=CC=C6
Canonical SMILES COC1=CC=C(C=C1)C=C2C(=O)N(C3(S2)N(N=C(S3)C(=O)C4=CC=CS4)C5=CC=CC=C5)C6=CC=CC=C6

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